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Compound of Interest

Compound Name: c175

Cat. No.: B1668177

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the C175 beryllium copper alloy,
specifically focusing on its thermal conductivity at cryogenic temperatures. This document
includes detailed data, experimental protocols for measurement, and visualizations to aid in
understanding the material's properties and the methodologies for its characterization.

Introduction to C175 Alloy

C175 is a high-performance beryllium copper alloy series, primarily available as C17500
(cobalt-beryllium copper) and C17510 (nickel-beryllium copper). These alloys are renowned for
their excellent combination of mechanical strength and thermal conductivity, making them
suitable for a wide range of applications, including components in cryogenic systems, electrical
connectors, and heat transfer plates.[1] The primary difference between C17500 and C17510
lies in the alloying element used in conjunction with beryllium, with cobalt and nickel
respectively, which results in very similar performance characteristics. This document will focus
on the properties of C17510, for which more specific cryogenic data is available.

Material Composition

The nominal composition of the C17510 alloy is detailed in the table below. The small
percentage of beryllium, combined with nickel, provides the alloy's characteristic high strength,
while the copper matrix ensures high thermal and electrical conductivity.[2]
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Element Content (%)
Beryllium (Be) 0.2-0.6
Nickel (Ni) 1.4-2.2

Iron (Fe) 0.1 (max)
Copper (Cu) Balance

Cryogenic Thermal Conductivity Data

The thermal conductivity of C17510 alloy has been characterized across a wide range of
cryogenic temperatures. The following table summarizes the thermal conductivity of C17510 in
the age-hardened condition at various temperatures from 4 K to 300 K. The data has been
calculated using the polynomial fit equations provided by the National Institute of Standards
and Technology (NIST).

Temperature (K) Thermal Conductivity (W/m-K)
4 10.8
10 27.0
20 52.3
50 111.3
77 147.2
100 169.8
150 199.3
200 218.8
250 233.3
300 244.8

For temperatures below 1 K, a study on C17510 TFOO found the thermal conductivity to be
approximately 2.39 * (T/1K)*0.99 W/m-K.[3]
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Experimental Protocols for Cryogenic Thermal
Conductivity Measurement

The following protocol describes the steady-state guarded-comparative-longitudinal heat flow
technique, in accordance with ASTM E1225, for measuring the thermal conductivity of C175
alloy at cryogenic temperatures.[4]

1. Sample Preparation:

e Machine the C175 alloy into a cylindrical rod of a specific diameter and length. The
dimensions should be chosen to provide a measurable temperature gradient and minimize
heat loss.

o Ensure the end faces of the sample are flat and parallel to achieve good thermal contact with
the heater and heat sink.

« Drill small holes at designated locations along the length of the sample for the insertion of
temperature sensors (e.g., calibrated thermocouples or resistance thermometers).

2. Apparatus Setup:

e The core of the apparatus consists of a vertical stack comprising a heater, the C175 sample,
and a heat sink, all enclosed within a high-vacuum cryostat.

o Aradiation shield, cooled to a temperature close to that of the sample, surrounds the
experimental stack to minimize radiative heat loss.

o Aguard cylinder, with a temperature gradient matching that of the sample, is placed
concentrically around the sample to prevent radial heat loss.[5]

e Mount calibrated temperature sensors at the designated points along the sample.

» Apply a thin layer of thermal grease at the interfaces between the heater, sample, and heat
sink to ensure good thermal contact.

3. Measurement Procedure:
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Evacuate the cryostat to a high vacuum (typically < 107-5 Torr) to eliminate convective heat
transfer.

Cool the heat sink to the desired base cryogenic temperature using a cryocooler or a liquid
cryogen bath (e.g., liquid helium or liquid nitrogen).

Apply a known electrical power to the heater at the top of the sample. This will create a
steady, one-dimensional heat flow down the length of the sample.

Monitor the temperatures at different points along the sample using the calibrated sensors.

Adjust the temperature of the guard cylinder to match the temperature gradient along the
sample, minimizing radial heat flow.

Allow the system to reach thermal equilibrium, which is indicated by stable temperature
readings over time.

. Data Analysis:

Once the system is in a steady state, record the heater power (Q) and the temperatures (T1,
T2, etc.) at the sensor locations along the sample.

Calculate the temperature gradient (dT/dx) along the sample from the measured
temperatures and the known distances between the sensors.

The thermal conductivity (k) of the C175 alloy at the average temperature of the
measurement section can be calculated using Fourier's law of heat conduction:

k=(Q/A)* (dx/dT)

where:

o Q is the heat flow rate (power supplied by the heater).
o Alis the cross-sectional area of the sample.

o dT/dx is the temperature gradient along the measurement section.
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5. Uncertainty Analysis:

o Perform a thorough uncertainty analysis, considering the uncertainties in the measurement
of temperature, power, and sample dimensions.

Visualizations
Experimental Workflow

The following diagram illustrates the workflow for determining the cryogenic thermal
conductivity of the C175 alloy using the guarded-comparative-longitudinal heat flow method.
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Experimental workflow for cryogenic thermal conductivity measurement.
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Composition and Thermal Conductivity Relationship

The following diagram illustrates the logical relationship between the composition of the C175
alloy and its resulting cryogenic thermal conductivity.

Alloy Composition

Nickel (Ni) or Cobalt (Co) Alloying Element

Material Properties

Beryllium (Be) Alloying Element High Mechanical Strength

Excellent Cryogenic Thermal Performance

Copper (Cu) Matrix High Thermal Conductivity
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Relationship between C175 alloy composition and its thermal properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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